Cas no 1805315-10-9 (3-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol
• CAS No: 1805315-10-9
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 4849704
• Update Time: 2025-07-15

3-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H8BrF2NO/c9-3-6-5(4-13)1-2-12-7(6)8(10)11/h1-2,8,13H,3-4H2
• InChI Key： BBSZEEMDPWIGCP-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=NC=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol

Introduction to 3-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol (CAS No. 1805315-10-9)

3-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol (CAS No. 1805315-10-9) is a highly versatile and significant compound in the realm of pharmaceutical chemistry and organic synthesis. Its unique structural features, comprising a bromomethyl group, a difluoromethyl substituent, and a hydroxymethyl functionality on a pyridine backbone, make it a valuable intermediate in the development of novel bioactive molecules. This compound has garnered considerable attention in recent years due to its potential applications in drug discovery and medicinal chemistry.

The bromomethyl group at the C-3 position of the pyridine ring provides a reactive handle for further functionalization through nucleophilic substitution reactions. This reactivity is particularly useful in constructing complex molecular architectures, enabling chemists to design intricate scaffolds for pharmacological exploration. The presence of the difluoromethyl group at the C-2 position introduces fluorine atoms, which are well-documented for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. Fluorinated compounds often exhibit enhanced bioavailability and improved resistance to enzymatic degradation, making them highly desirable in modern drug design.

The hydroxymethyl group at the C-4 position offers another site for chemical modification, allowing for the introduction of various functional groups through oxidation, reduction, or etherification reactions. This dual reactivity makes 3-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol a cornerstone intermediate in synthetic chemistry, particularly for the preparation of heterocyclic compounds that serve as key building blocks in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The structural motifs present in 3-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol align well with current trends in drug discovery, particularly in the areas of oncology and central nervous system (CNS) disorders. For instance, pyridine derivatives have shown promise as kinase inhibitors and neuroactive compounds due to their ability to interact with biological targets with high specificity.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. By incorporating the pyridine scaffold into kinase inhibitors, researchers can exploit its ability to bind tightly to target proteins while minimizing off-target effects. The bromomethyl and hydroxymethyl groups provide opportunities for further derivatization to optimize binding interactions, while the difluoromethyl group can enhance metabolic stability and binding affinity.

Furthermore, the compound has shown potential in the development of CNS-targeting agents. The pyridine ring is a common structural feature in many psychoactive drugs due to its ability to cross the blood-brain barrier and interact with neurotransmitter receptors. Researchers have leveraged this property to design novel compounds that modulate neurotransmitter activity for therapeutic purposes. The unique combination of substituents in 3-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol allows for fine-tuning of pharmacological properties, making it an attractive candidate for further exploration.

The synthesis of 3-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol typically involves multi-step organic transformations that highlight its synthetic utility. For example, one synthetic route may involve the bromination of a pyridine derivative followed by introduction of the difluoromethyl group via cross-coupling reactions. Subsequent functionalization at the C-4 position through nucleophilic addition or substitution reactions would yield the desired product. These synthetic strategies underscore the compound's role as a versatile building block in organic synthesis.

Recent advances in computational chemistry have further enhanced the utility of 3-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol by enabling rapid virtual screening and optimization of lead compounds. Molecular modeling techniques allow researchers to predict binding affinities and pharmacokinetic properties with high accuracy, reducing the time and cost associated with experimental trials. This integration of computational methods with traditional synthetic approaches has accelerated drug discovery pipelines significantly.

The compound's potential extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemicals. For instance, fluorinated pyridines are increasingly being explored as components in advanced materials due to their unique electronic properties. These materials may find applications in organic electronics, sensors, and other high-tech devices where fluorinated compounds offer distinct advantages.

In conclusion,3-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol (CAS No. 1805315-10-9) is a multifaceted compound with broad applications across multiple disciplines. Its unique structural features make it an invaluable intermediate for pharmaceutical synthesis, particularly in the development of kinase inhibitors and CNS-targeting agents. As research continues to uncover new therapeutic targets and synthetic methodologies,3-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol is poised to remain at the forefront of chemical innovation.